(3,4-difluorophenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (3,4-difluorophenyl)-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C17H13F2N3O3S/c18-14-6-3-12(9-15(14)19)16(23)21-8-7-20-17(21)26-10-11-1-4-13(5-2-11)22(24)25/h1-6,9H,7-8,10H2
• InChI Key: NKOJFXCLZGOZFN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H13F2N3O3S
• Molecular Weight: 377.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a 3,4-difluorophenyl group, a 4-nitrobenzyl group, and a 4,5-dihydro-1H-imidazol-1-yl group. These groups contribute to the overall properties of the compound.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• Research has focused on synthesizing novel compounds with specific functional groups (e.g., imidazole pendants, fluorinated benzophenones) to explore their physical, optical, and biological properties. For instance, novel poly(amide-ether)s bearing imidazole pendants have been synthesized, showing potential in materials science due to their solubility, thermal stability, and fluorescence emission properties (Ghaemy, Sharifi, Nasab, & Taghavi, 2013).

Biological and Pharmaceutical Applications

• Compounds with imidazole derivatives have been evaluated for their inhibitory activities against enzymes like α-glucosidase and α-amylase, suggesting potential therapeutic applications in managing diabetes (Satheesh, Radha, Girija, Rajasekharan, & Maheswari, 2017).
• Fluorinated compounds, particularly those with benzophenone, xanthone, acridone, and thioxanthone structures, have been synthesized and characterized for their enhanced photostability and spectroscopic properties, indicating potential applications in fluorescent probes and optical materials (Woydziak, Fu, & Peterson, 2012).

Material Science Applications

• The synthesis and characterization of novel thiazole analogues possessing various functionalities (urea, thiourea, selenourea) have been explored for their antioxidant activities, providing insights into the development of new antioxidant agents with potential applications in materials science and pharmaceuticals (Reddy, Srinivasulu, Peddanna, Apparao, & Ramesh, 2015).

Future Directions

Future research could focus on elucidating the synthesis, mechanism of action, and physical and chemical properties of this compound. This could potentially lead to the development of new therapeutic agents.